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Compound of Interest

Compound Name: Progesterone 3-biotin

Cat. No.: B1163568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of
Progesterone 3-biotin, a critical biotinylated derivative of progesterone used in a variety of
research applications, including affinity probes for detection and immobilization. Understanding
the physicochemical properties of this compound is paramount for ensuring experimental
accuracy, reproducibility, and the development of robust assays.

Core Properties and Specifications

Progesterone 3-biotin is a chemically modified version of progesterone that incorporates a
biotin molecule, enabling high-affinity binding to streptavidin and avidin. This allows for versatile
applications in diagnostics and biotechnology.

Property Value Reference
Molecular Formula C38H59N505S [1112][3]
Formula Weight 698.0 g/mol [11121[3]
Purity >98% [1][2]

A related compound, Progesterone 3-PEG11-biotin, incorporates a hydrophilic PEG11 spacer
to separate the biotin moiety from the progesterone molecule.
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Property Value Reference
Molecular Formula C57H97N5016S [4]
Formula Weight 1140.5 g/mol [4]
Purity >98% [4]

Solubility Data

The solubility of Progesterone 3-biotin and its PEGylated form has been determined in

ethanol. This information is crucial for the preparation of stock solutions and experimental

media.
. Formulation
Compound Solvent Solubility . Reference
Provided
A5 mg/mL
Progesterone 3- o
o Ethanol 10 mg/mL solution in [1]
biotin
ethanol
A 10 mg/mL
Progesterone 3- L
o Ethanol 10 mg/mL solution in [4]
PEG11-biotin
ethanol

Stability and Storage

Proper storage is essential to maintain the integrity and functionality of Progesterone 3-biotin.

The following table summarizes the recommended storage conditions and stability data.
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Storage )
o Special
Compound Form Temperatur  Stability . Reference
Conditions
e
Progesterone  Solid
o -20°C > 2 years - [1][2]
3-biotin (Powder)
) Keep away
Progesterone  Solid )
o -20°C 3 years from direct [5]
3-biotin (Powder) )
sunlight
Progesterone
o In Solvent -80°C 1 year - [5]
3-biotin
Progesterone
3-PEG11- In Solution -20°C > 1 year - [4]
biotin

Experimental Protocols

While specific, detailed experimental protocols for determining the solubility and stability of
Progesterone 3-biotin are not readily available in the public domain, standard laboratory
methods can be applied. The following are generalized protocols that can be adapted for this
purpose.

Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)

This protocol outlines a standard method for determining the solubility of a compound in an
aqueous buffer.

e Preparation of Saturated Solution:

o Add an excess amount of Progesterone 3-biotin powder to a known volume of the
desired aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) in a sealed, clear
container.

o Ensure that a solid phase of the compound remains visible.
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e Equilibration:

o Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) using a shaker or
rotator for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation:
o Allow the suspension to settle.

o Separate the saturated solution from the undissolved solid by centrifugation at a high
speed, followed by careful collection of the supernatant. Alternatively, filter the solution
using a syringe filter with a pore size that will not bind the compound (e.g., 0.22 um
PVDF).

¢ Quantification:

o Dilute the clear, saturated supernatant with a suitable solvent (e.g., ethanol) to a
concentration within the linear range of a pre-validated analytical method.

o Quantify the concentration of Progesterone 3-biotin using a suitable analytical technique,
such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass
Spectrometry (MS).

e Calculation:

o Calculate the solubility in mg/mL or pg/mL by multiplying the quantified concentration by
the dilution factor.

Protocol 2: Assessment of Stability in Solution

This protocol describes a method to evaluate the stability of Progesterone 3-biotin in a
specific solvent under various conditions.

e Preparation of Stock Solution:

o Prepare a stock solution of Progesterone 3-biotin in a suitable solvent (e.g., ethanol) at a
known concentration (e.g., 1 mg/mL).
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 Incubation under Stress Conditions:
o Aliquot the stock solution into separate, sealed vials.
o Expose the aliquots to different stress conditions, such as:
» Temperature: Incubate at various temperatures (e.g., 4°C, 25°C, 40°C).

» Light: Expose to a controlled light source (e.g., UV lamp or daylight) while protecting a
control sample from light.

» pH: Dilute the stock solution in buffers of varying pH (e.g., pH 3, 7, 9) and incubate.
e Time-Point Sampling:

o At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw a sample from each
condition.

e Analysis:

o Analyze the samples immediately using a stability-indicating HPLC method. This method
should be capable of separating the intact Progesterone 3-biotin from any potential
degradation products.

o Monitor the peak area of the parent compound and the appearance of any new peaks
corresponding to degradants.

e Data Interpretation:

o Calculate the percentage of the initial Progesterone 3-biotin remaining at each time point
for each condition.

o Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizations

Experimental Workflow for Solubility and Stability
Assessment
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The following diagram illustrates a logical workflow for the comprehensive assessment of the
solubility and stability of a research compound like Progesterone 3-biotin.
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Figure 1. Experimental Workflow

Click to download full resolution via product page
Caption: A logical workflow for determining the solubility and stability of Progesterone 3-biotin.

This guide provides foundational knowledge on the solubility and stability of Progesterone 3-
biotin. For specific experimental applications, it is recommended to perform in-house validation
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to ensure the compound's performance under your unique assay conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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